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Compound of Interest

Compound Name: LAS191954

Cat. No.: B608471 Get Quote

Technical Support Center: LAS191954
This technical support center provides researchers, scientists, and drug development

professionals with guidance on the stability of LAS191954 in DMSO at -20°C, along with

troubleshooting advice and detailed experimental protocols.

Frequently Asked Questions (FAQs)
Q1: What is the recommended storage condition for LAS191954 in DMSO?

For long-term stability of LAS191954 in a solvent such as DMSO, it is recommended to store

aliquots at -80°C for up to one year.[1] If storing at -20°C, it is advisable to use the solution

within a shorter timeframe to minimize potential degradation. For other PI3K inhibitors like

LY294002 and ZSTK474, a storage period of up to 3 months at -20°C in DMSO is suggested to

prevent loss of potency.[2][3]

Q2: How stable is LAS191954 in DMSO at -20°C?

While specific long-term stability data for LAS191954 in DMSO at -20°C is not publicly

available, studies on other small molecules suggest that storage at -20°C significantly reduces

the rate of degradation compared to higher temperatures. For instance, a study on 2-

aminothiazoles in DMSO showed minimal decomposition at -20°C over two months. General

studies on compound libraries in DMSO also indicate that repeated freeze-thaw cycles do not

cause significant compound loss when appropriate handling procedures are followed.[4]

Q3: Can I store my LAS191954 DMSO stock solution at 4°C or room temperature?
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Storing DMSO stock solutions at 4°C or room temperature is not recommended for long-term

storage due to the increased risk of chemical degradation. Studies have shown that the stability

of compounds in DMSO is temperature-dependent, with higher temperatures accelerating

decomposition.

Q4: How many times can I freeze-thaw my LAS191954 DMSO stock solution?

To maintain the integrity of your LAS191954 stock solution, it is best to aliquot the solution into

single-use volumes to avoid multiple freeze-thaw cycles.[2][3] A study on various repository

compounds in DMSO indicated no significant loss of compound after 11 freeze-thaw cycles

when frozen at -15°C and thawed under a nitrogen atmosphere.[4] However, minimizing these

cycles is a general best practice.
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Issue Possible Cause Recommended Solution

Inconsistent experimental

results between batches of

LAS191954 solution.

Compound degradation due to

improper storage or handling.

1. Prepare fresh DMSO stock

solutions of LAS191954 before

critical experiments. 2. Ensure

the DMSO used is of high

purity and anhydrous, as water

can contribute to compound

degradation.[4] 3. Perform a

stability test on your stock

solution using HPLC-MS to

check for degradation

products.

Reduced potency of

LAS191954 in cell-based

assays over time.

Loss of active compound due

to degradation in the DMSO

stock.

1. Aliquot stock solutions to

minimize freeze-thaw cycles.

[2][3] 2. Store aliquots at -80°C

for long-term use.[1] 3. Qualify

a new batch of stock solution if

it has been stored for an

extended period.

Precipitate observed in the

DMSO stock solution after

thawing.

The solubility limit of

LAS191954 in DMSO may

have been exceeded, or the

compound has precipitated out

of solution at low

temperatures.

1. Gently warm the solution to

37°C and vortex to redissolve

the compound. 2. If

precipitation persists, consider

preparing a fresh stock

solution at a slightly lower

concentration.

Stability of PI3K Inhibitors in DMSO at -20°C
While specific quantitative data for LAS191954 is limited, the table below summarizes the

recommended storage conditions for other PI3K inhibitors to provide a general guideline.
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Compound Target
Recommended
Storage in DMSO

Duration

LY294002 Pan-PI3K -20°C, desiccated Up to 3 months[2]

ZSTK474 Pan-PI3K -20°C, desiccated Up to 3 months[3]

PI-103
Multi-targeted

PI3K/mTOR
-20°C Not specified

Experimental Protocols
Protocol for Assessing LAS191954 Stability in DMSO by
HPLC-MS
This protocol outlines a general method for determining the stability of LAS191954 in DMSO

over time at -20°C.

1. Preparation of LAS191954 Stock Solution:

Prepare a 10 mM stock solution of LAS191954 in anhydrous, high-purity DMSO.
Aliquot the stock solution into multiple small-volume, airtight vials to be used for each time
point.

2. Storage Conditions:

Store the aliquots at -20°C in a temperature-monitored freezer.
Include a control aliquot stored at -80°C, considered the optimal storage condition.

3. Sample Analysis:

At designated time points (e.g., Day 0, Week 1, Week 2, Week 4, etc.), remove one aliquot
from -20°C and the control from -80°C.
Allow the samples to thaw completely at room temperature.
Dilute the samples to a suitable concentration (e.g., 1 µM) in an appropriate solvent system
(e.g., 50:50 acetonitrile:water).
Analyze the samples by a validated HPLC-MS method.

4. HPLC-MS Parameters (Example):
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Column: C18 reverse-phase column (e.g., 2.1 x 50 mm, 1.8 µm).
Mobile Phase A: Water with 0.1% formic acid.
Mobile Phase B: Acetonitrile with 0.1% formic acid.
Gradient: A suitable gradient to resolve LAS191954 from potential degradation products.
Flow Rate: 0.4 mL/min.
Injection Volume: 5-10 µL.[5]
Detection: UV-Vis at a relevant wavelength and mass spectrometry (e.g., ESI in positive
mode).

5. Data Analysis:

Determine the peak area of the LAS191954 parent compound at each time point.
Calculate the percentage of LAS191954 remaining relative to the Day 0 sample.
Monitor for the appearance of any new peaks that may indicate degradation products.
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Caption: PI3Kδ Signaling Pathway and the inhibitory action of LAS191954.
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Store aliquots at -20°C and -80°C (control)

At each time point (Day 0, Week 1, etc.)
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact
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Ontario, CA 91761, United States

Phone: (601) 213-4426
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